4-[ethyl(methylsulfonyl)amino]-N-phenylbenzamide
Overview
Description
4-[ethyl(methylsulfonyl)amino]-N-phenylbenzamide, also known as EMBA, is a chemical compound that has gained significant attention in the field of scientific research. EMBA is a benzamide derivative that exhibits potent anticonvulsant and analgesic effects. It has been studied extensively for its potential therapeutic applications in the treatment of epilepsy, neuropathic pain, and other neurological disorders.
Mechanism of Action
The mechanism of action of 4-[ethyl(methylsulfonyl)amino]-N-phenylbenzamide is not fully understood. However, it is believed to exert its anticonvulsant effects through the modulation of voltage-gated sodium channels in the brain. By inhibiting the activity of these channels, this compound may prevent the occurrence of seizures. Additionally, this compound has been found to modulate the activity of certain neurotransmitters, such as GABA and glutamate, which may contribute to its anticonvulsant and analgesic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. In addition to its anticonvulsant and analgesic properties, it has been found to exhibit anti-inflammatory effects, suggesting its potential use in the treatment of inflammatory conditions. Additionally, this compound has been found to have antioxidant properties, which may contribute to its neuroprotective effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of 4-[ethyl(methylsulfonyl)amino]-N-phenylbenzamide for lab experiments is its potent anticonvulsant and analgesic effects. This makes it a useful tool for studying the underlying mechanisms of epilepsy and neuropathic pain. However, one of the limitations of this compound is its relatively low solubility, which can make it difficult to work with in certain experimental settings.
Future Directions
There are a number of potential future directions for research on 4-[ethyl(methylsulfonyl)amino]-N-phenylbenzamide. One area of interest is the development of more efficient synthesis methods that can produce larger quantities of the compound. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and to explore its potential therapeutic applications in the treatment of other neurological disorders. Finally, more research is needed to determine the safety and toxicity of this compound in humans, which will be necessary for its eventual use as a therapeutic agent.
Scientific Research Applications
4-[ethyl(methylsulfonyl)amino]-N-phenylbenzamide has been the subject of numerous scientific studies due to its potential therapeutic applications. It has been shown to exhibit anticonvulsant effects in animal models of epilepsy, making it a promising candidate for the treatment of this condition. Additionally, this compound has been found to possess analgesic properties, suggesting its potential use in the treatment of neuropathic pain.
properties
IUPAC Name |
4-[ethyl(methylsulfonyl)amino]-N-phenylbenzamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18N2O3S/c1-3-18(22(2,20)21)15-11-9-13(10-12-15)16(19)17-14-7-5-4-6-8-14/h4-12H,3H2,1-2H3,(H,17,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YQJBJECZXYTYGP-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1=CC=C(C=C1)C(=O)NC2=CC=CC=C2)S(=O)(=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18N2O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
318.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.